Cas no 1521131-60-1 (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutan-1-amine)

• Product Name: 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutan-1-amine
• CAS No: 1521131-60-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5955230
• PubChem ID: 96860171
• Update Time: 2025-10-29

1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutan-1-amine
• 1521131-60-1
• EN300-1758840
• 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine

• Inchi： 1S/C12H15N3/c1-15-8-10(12(13)5-3-6-12)9-4-2-7-14-11(9)15/h2,4,7-8H,3,5-6,13H2,1H3
• InChI Key： UMFYJCLIYDJJDB-UHFFFAOYSA-N
• SMILES： NC1(C2=CN(C)C3C2=CC=CN=3)CCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutan-1-amine

Introduction to 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine (CAS No. 1521131-60-1)

1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine, also known by its CAS number 1521131-60-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines and is characterized by its unique structural features, which include a cyclobutylamine moiety attached to a 1-methyl-pyrrolo[2,3-b]pyridine ring system. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The discovery and synthesis of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine have been driven by the growing interest in developing new molecules with potential therapeutic benefits. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly those involved in neurodegenerative diseases and cancer. The compound's ability to interact with specific receptors and enzymes has made it a subject of extensive research in both academic and industrial settings.

In terms of its chemical structure, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine is composed of a cyclobutylamine group attached to a 1-methylated pyrrolopyridine ring. The cyclobutylamine moiety is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The 1-methylated pyrrolopyridine ring, on the other hand, contributes to the compound's lipophilicity and stability, making it suitable for in vivo applications.

The synthesis of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine typically involves multistep reactions that include the formation of the pyrrolopyridine core followed by the introduction of the cyclobutylamine group. Various synthetic strategies have been reported in the literature, each with its own advantages and challenges. For instance, one common approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolopyridine ring system. Subsequent functionalization steps are then employed to introduce the cyclobutylamine moiety.

The biological activity of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine has been extensively studied using a range of in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent activity against various cancer cell lines, particularly those derived from breast and lung cancers. Mechanistic investigations have revealed that it can modulate key signaling pathways involved in cell proliferation and apoptosis, such as the PI3K/AKT/mTOR pathway. Additionally, the compound has demonstrated neuroprotective effects in models of Parkinson's disease and Alzheimer's disease, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In conclusion, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutan-1-amine (CAS No. 1521131-60-1) represents a promising lead compound with potential applications in the treatment of various diseases. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.